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Compound of Interest

Compound Name: GoSlo-SR-5-69

Cat. No.: B15587048

For Researchers, Scientists, and Drug Development Professionals

Introduction

GoSlo-SR-5-69 is a potent and selective activator of the large-conductance Ca2+-activated
potassium (BK) channels, also known as KCal.1 or Maxi-K channels.[1][2] With an EC50 value
of 251 nM, it facilitates the opening of BK channels by negatively shifting the voltage required
for their half-maximal activation.[1][2] These application notes provide detailed protocols for
utilizing GoSlo-SR-5-69 in various cell culture-based assays to investigate its effects on cellular
physiology. The provided protocols and data are illustrative and should be optimized for specific
cell types and experimental conditions.
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Property Value Reference
Sodium 1-Amino-9,10-dioxo-4-
((5,6,7,8-

Chemical Name tetrahydronaphthalen-2- [1]
yl)amino)-9,10-
dihydroanthracene-2-sulfonate

Molecular Weight 470.47 g/mol [1]

Appearance Solid N/A

Purity 298% (HPLC) [1]

B Soluble in DMSO up to 100

Solubility [3]
mM

Storage Store at room temperature [3]

Data Presentation
Table 1: Electrophysiological Properties of GoSlo-SR-5-

Parameter Value Cell TypelSystem Reference
Rabbit bladder

EC50 251 nM [2]
smooth muscle cells
Rabbit bladder

AV1/2 >-100 mV (at 1 uM) [2]

smooth muscle cells

Table 2: Example Cytotoxicity Profile of GoSlo-SR-5-69
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Cell Line Assay Type Incubation Time IC50

HEK?293 MTT 48 hours > 50 uM
HelLa MTT 48 hours > 50 uM
SH-SY5Y MTT 48 hours > 50 uM
Primary Neurons LDH 24 hours ~ 25 uM

Note: The data in Table 2 is hypothetical and intended for illustrative purposes. It is crucial to
determine the cytotoxicity of GoSlo-SR-5-69 in your specific cell line of interest.

Signaling Pathway

Activation of BK channels by GoSlo-SR-5-69 leads to an efflux of potassium ions (K+) from the
cell, causing hyperpolarization of the cell membrane. This hyperpolarization can modulate the
activity of voltage-gated calcium channels (VGCCs), reducing calcium influx and subsequently

impacting various downstream signaling pathways.
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Click to download full resolution via product page
Caption: GoSlo-SR-5-69 activates BK channels, leading to membrane hyperpolarization.

Experimental Protocols
Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of GoSlo-SR-5-69 for use in cell culture
experiments.

Materials:

e GoSlo-SR-5-69 powder

e Dimethyl sulfoxide (DMSO), cell culture grade
« Sterile microcentrifuge tubes

Protocol:

o Based on the molecular weight of 470.47 g/mol , calculate the mass of GoSlo-SR-5-69
required to prepare a 10 mM stock solution. For example, to make 1 mL of a 10 mM stock,
weigh out 4.705 mg of GoSlo-SR-5-69.

e Add the appropriate volume of DMSO to the GoSlo-SR-5-69 powder in a sterile
microcentrifuge tube.

o Vortex thoroughly until the compound is completely dissolved.
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the stock solution at -20°C for long-term storage.

Determination of Optimal Working Concentration and
Cytotoxicity

Objective: To determine the optimal, non-toxic working concentration range of GoSlo-SR-5-69
for a specific cell line.
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Experimental Workflow:

Experiment Setup
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Caption: Workflow for determining the cytotoxicity of GoSlo-SR-5-69.

Protocol (MTT Assay):

Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to
adhere overnight.

Prepare a series of dilutions of GoSlo-SR-5-69 in complete cell culture medium. A suggested
starting range is from 100 puM down to 100 nM. Include a vehicle control (DMSO) at the
same final concentration as the highest GoSlo-SR-5-69 concentration.

Remove the old medium from the cells and replace it with the medium containing the
different concentrations of GoSlo-SR-5-69.

Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified CO2 incubator.
Add 10 pL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

Remove the medium and add 100 pL of DMSO to each well to dissolve the formazan
crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the vehicle-treated control and plot the dose-
response curve to determine the IC50 value.

Cell Proliferation Assay

Objective: To assess the effect of GoSlo-SR-5-69 on cell proliferation.

Protocol (Crystal Violet Assay):

Follow steps 1-4 of the cytotoxicity protocol.
After the incubation period, gently wash the cells twice with PBS.
Fix the cells with 100 pL of 4% paraformaldehyde for 15 minutes at room temperature.

Wash the cells twice with PBS.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Stain the cells with 100 pL of 0.1% crystal violet solution for 20 minutes at room temperature.

Wash the plate with water until the water runs clear and let the plate air dry.

Add 100 pL of 10% acetic acid to each well to solubilize the dye.

Measure the absorbance at 590 nm.

Calcium Imaging Assay

Objective: To visualize the effect of GoSlo-SR-5-69 on intracellular calcium levels.
Protocol:
e Seed cells onto glass-bottom dishes or plates suitable for microscopy.

o Load the cells with a calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM) according to the
manufacturer's instructions.

o Wash the cells with a physiological buffer (e.g., Hanks' Balanced Salt Solution).
e Acquire baseline fluorescence images using a fluorescence microscope.

o Add GoSlo-SR-5-69 at the desired concentration and continuously record the fluorescence
signal.

e As a positive control, at the end of the experiment, add a calcium ionophore like ionomycin to
determine the maximum fluorescence signal.

e Analyze the change in fluorescence intensity over time to determine the effect of GoSlo-SR-
5-69 on intracellular calcium dynamics.

Disclaimer

The protocols and data presented in these application notes are for guidance and illustrative
purposes only. Researchers should independently optimize experimental conditions for their
specific cell lines and research questions. It is essential to perform appropriate controls,
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including vehicle controls, and to determine the cytotoxicity of GoSlo-SR-5-69 in the chosen
experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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